Cas no 863222-24-6 (2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate)

• Product Name: 2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
• CAS No: 863222-24-6
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 1848642
• PubChem ID: 68426592
• Update Time: 2025-04-21

2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl Octahydropyrrolo[3,4-d]azepine-6(1h)-carboxyl Ate
• CS-0036136
• SCHEMBL2881367
• racemic cis-Octahydro-pyrrolo[3,4-d]azepine-6-carboxylic acid tert-butyl ester
• 863222-24-6
• rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-d]azepine-6(1H)-carboxylate
• CIS-6-BOC-OCTAHYDRO-PYRROLO[3,4-D]AZEPINE
• P10758
• starbld0001348
• BAC01307

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-6-4-10-8-14-9-11(10)5-7-15/h10-11,14H,4-9H2,1-3H3/t10-,11+
• InChI Key： BQMAENMWXMYUEV-PHIMTYICSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2CNC[C@@H]2CC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų